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Compound of Interest

Compound Name: Cycloleucine

Cat. No.: B556858

Essential Safety and Handling Guide for
Cycloleucine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Cycloleucine, including personal protective equipment
(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties

A summary of key quantitative data for Cycloleucine is provided in the table below for easy
reference.
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Property Value References
Molecular Formula CeH11NO2 [1112]
Molecular Weight 129.16 g/mol [1]
Appearance White to off-white crystalline

powder
Melting Point 320 - 327 °C (decomposes) [21[3114]
Boiling Point 239.22 °C (rough estimate) [31[4]
Oral LD50 (Rat) 290 mg/kg [415]
Oral LD50 (Mouse) 309 mg/kg [5]

Personal Protective Equipment (PPE)

When handling Cycloleucine, it is crucial to use appropriate personal protective equipment to

minimize exposure. The following table summarizes the recommended PPE.
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Standards and

Body Part Recommended PPE o
Specifications
] o Must be approved under
Tightly fitting safety goggles or ]
. o appropriate government
Eyes/Face a face shield (minimum 8

inches).[6]

standards such as NIOSH
(US) or EN 166 (EU).[4][6]

Skin (Hands)

Protective, impervious gloves.

[1]3]

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid

skin contact.[6]

Skin (Body)

A complete suit protecting
against chemicals or a lab
coat.[4][7] The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[4]

Choose body protection based
on the type, concentration, and
amount of dangerous
substances, and the specific

workplace.[6]

Respiratory

Respiratory protection is not
required where adequate
ventilation is present.[6] If dust
is generated, use a NIOSH-
approved respirator.[1][5] For
nuisance levels of dust, a type
N95 (US) or type P1 (EN 143)
dust mask can be used.[6] In
situations where a risk
assessment shows air-
purifying respirators are
appropriate, use a full-face
particle respirator type N99
(US) or type P2 (EN 143).[4]

Respirators and their
components must be tested
and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[6]

Handling and Storage Procedures
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Handling:

Avoid contact with skin and eyes.[1][4]

Avoid the formation and inhalation of dust and aerosols.[1][4]

Provide appropriate exhaust ventilation at places where dust is formed.[4][6]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][3][6]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4][6]

Recommended storage temperature is between 2-8 °C.[6]

Store in a cool place.[4]

Store locked up.[3][4]
Accidental Release and Disposal Plan
Accidental Release Measures:

o Personal Precautions: Wear respiratory protection.[4] Avoid dust formation and breathing
vapors, mist, or gas.[4][6] Evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let
the product enter drains.[4][6]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust.[4] Sweep up
and shovel the material.[4][6] Keep in suitable, closed containers for disposal.[4][6]

Disposal:

» Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[6]
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» Dispose of the chemical in accordance with local, state, and federal regulations.

o Keep in suitable containers for disposal.[6]

Workflow for Handling Cycloleucine

The following diagram outlines the procedural steps for the safe handling of Cycloleucine from

preparation to disposal.
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Workflow for Safe Handling of Cycloleucine

Preparation

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Prepare Engineering Controls (e.g., Fume Hood)

Select and Inspect Personal Protective Equipment (PPE)

Don Appropriate PPE

Weigh and Handle Cycloleucine in Ventilated Area

Perform Experimental Procedure

Decontaminate Work Surfaces

Segregate Waste

Doff PPE

Dispose of Contaminated PPE

Dispose of Cycloleucine Waste per Regulations

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Cycloleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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